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Compound of Interest

Compound Name: 4-Tert-butylbenzyl alcohol

Cat. No.: B1294785

An In-depth Technical Guide to the Safety and Handling of 4-Tert-butylbenzyl Alcohol

Introduction

4-Tert-butylbenzyl alcohol, with the CAS number 877-65-6, is an alkylbenzene used as an
intermediate in organic synthesis, particularly in the manufacturing of pharmaceuticals,
agrochemicals, and dyestuffs.[1][2] Its chemical formula is C11H160.[3] Given its application in
research and development, a thorough understanding of its safety profile and proper handling
procedures is crucial for professionals in laboratory and manufacturing settings. This guide
provides a comprehensive overview of the safety and handling precautions for 4-Tert-
butylbenzyl alcohol.

Hazard Identification and Classification

4-Tert-butylbenzyl alcohol is classified as a hazardous substance. It is known to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[4][5][6][7]

Globally Harmonized System (GHS) Classification

The GHS classification for 4-Tert-butylbenzyl alcohol indicates its primary hazards to be
related to skin, eye, and respiratory irritation.[4][5][7]
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation
Tract Irritation)

GHS Pictogram:

lesalt text

Signal Word: Warning[5][8]

Physicochemical Properties

Understanding the physical and chemical properties of 4-Tert-butylbenzyl alcohol is essential
for its safe handling and storage.

Property Value

Appearance Colorless to pale yellow clear liquid[9]
Molecular Formula C11H160[3]

Molecular Weight 164.244 g/mol [3]

N _ 140 °C at 20 mmHg[2][8] / 250.3 °C at 760
Boiling Point

mmHg[3]
Density 0.928 g/mL at 25 °C[2][8] / 1.0 g/cm3[3]
Flash Point >110 °C (>230 °F)[9] / 128 °C (262.4 °F)[8]
Refractive Index 1.517 at 20 °C[8]
Solubility Soluble in alcohol, insoluble in water[1][2][7]
Vapor Pressure 0.0 mmHg at 25 °C[3]
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Safe Handling and Storage
Handling

Proper handling procedures are critical to minimize exposure and ensure a safe working
environment.

Ventilation: Use only in a well-ventilated area or outdoors.[4][6]

e Personal Contact: Avoid all personal contact, including inhalation of mists, vapors, or sprays.
[4][6] Do not eat, drink, or smoke when handling this substance.[4]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][6] Contaminated
work clothes should be laundered separately before reuse.[4]

o Container Management: Keep containers securely sealed when not in use and avoid
physical damage to them.[4][6]

Storage

Correct storage conditions are necessary to maintain the integrity of the chemical and prevent
hazardous situations.

e General Storage: Store in a cool, dry, and well-ventilated place.[1][7]
» Container: Keep the container tightly closed and store in the original containers.[1][6]
e Security: Store locked up.[4][6]

e Incompatible Materials: Keep away from strong oxidizing agents, acid chlorides, acid
anhydrides, and strong acids.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Personal Protective Equipment (PPE) Workflow

Handling 4-Tert-butylbenzyl alcohol

Use in well-ventilated area.

Goggles or face shield / Protective gloves Protective clothing, overalls, PVC apron . . T
Respirator if ventilation is inadequate.

Required PPE

Eye Protection Hand Protection Skin and Body Protection Respiratory Protection

Click to download full resolution via product page
Caption: PPE selection for handling 4-Tert-butylbenzyl alcohol.

o Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles.[10] A
face shield may be necessary for splash protection.

» Hand Protection: Wear suitable protective gloves.[4]

» Skin and Body Protection: Wear protective clothing, overalls, and a PVC apron to prevent
skin contact.[4]

o Respiratory Protection: In a well-ventilated area, respiratory protection may not be required.
[10] If ventilation is inadequate or there is a risk of inhaling vapors or mists, use an approved
respirator.[11]

First Aid Measures

In the event of exposure, immediate first aid is crucial.
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First Aid Response Workflow

Exposure Event

Eye Contact Skin Contact Inhalation Ingestion
Rinse with water for several minutes. . .
N . Move person to fresh air. Give a glass of water.
Remove contact lenses if present. Wash with plenty of water and soap. bl et s "
Continue rinsing. Keep comfortable for breathing. Do not induce vomiting.

If in doubt

If irritation persists If irritation occurs If feeling unwell

Seek Medical Attention

Click to download full resolution via product page
Caption: First aid procedures for exposure to 4-Tert-butylbenzyl alcohol.

o Eye Contact: Immediately flush eyes with fresh running water for several minutes.[4] Keep
eyelids open and away from the eye to ensure complete irrigation.[4] If present and easy to
do, remove contact lenses.[4] If eye irritation persists, seek medical advice/attention.[4]

o Skin Contact: If skin or hair contact occurs, flush the affected area with running water and
soap if available.[4] If skin irritation occurs, get medical advice/attention.[4] Take off
contaminated clothing and wash it before reuse.[4]

 Inhalation: If fumes, aerosols, or combustion products are inhaled, remove the person to
fresh air and keep them comfortable for breathing.[4] If the person feels unwell, call a poison

center or doctor.[4]
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 Ingestion: Immediately give a glass of water.[4] First aid is not generally required, but if in
doubt, contact a Poisons Information Centre or a doctor.[4]

Fire Fighting Measures

While not considered a significant fire risk, containers may burn.[4]

o Extinguishing Media: There is no restriction on the type of extinguisher that may be used.
Use extinguishing media suitable for the surrounding area.[4][6]

 Fire Fighting Procedures: Alert the Fire Brigade and inform them of the location and nature of
the hazard.[4] Wear breathing apparatus and protective gloves.[4] Use water spray to cool
fire-exposed containers from a protected location.[4]

e Hazards from Combustion: May emit corrosive fumes upon combustion.[4]

Accidental Release Measures

In the case of a spill, immediate and appropriate action is necessary to contain and clean up
the material safely.
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Accidental Release Workflow

vacuate personnel,
move upwind

Clear Area

reathing apparatus,
protective gloves

Wear PPE

revent entry into drains
and water courses

Contain Spill

Use sand, earth, or vermiculite.
Place in labeled containers.

Absorb and Collect

ash area and prevent runoff

Decontaminate Area

ollow local regulations

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 4-Tert-butylbenzyl alcohol.
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e Minor Spills: Clean up all spills immediately.[4] Avoid breathing vapors and contact with skin
and eyes.[4] Control personal contact by using protective equipment.[4] Contain and absorb
the spill with sand, earth, inert material, or vermiculite.[4] Wipe up and place in a suitable,
labeled container for waste disposal.[4]

o Major Spills: This is a moderate hazard.[4] Clear the area of personnel and move upwind.[4]
Alert the Fire Brigade and inform them of the location and nature of the hazard.[4] Wear
breathing apparatus and protective gloves.[4] Prevent spillage from entering drains or water
courses.[4]

Toxicological Information
The primary toxicological concerns with 4-Tert-butylbenzyl alcohol are its irritant effects.
» Acute Effects:
o Skin Irritation: Causes skin irritation.[4][5][6]
o Eye Irritation: Causes serious eye irritation.[4][5][6]
o Respiratory Irritation: May cause respiratory irritation.[4][5][6]
 Ingestion: The material has not been classified as "harmful by ingestion” by EC Directives.[4]

o Chronic Effects: Specific long-term exposure data is not readily available in the provided
search results. Good hygiene practice requires that exposure be kept to a minimum.[4]

Experimental Protocols

The hazard classifications for 4-Tert-butylbenzyl alcohol are derived from toxicological
studies.[4] While the detailed experimental protocols for these specific studies are not publicly
available in the provided search results, they generally follow standardized guidelines, such as
those from the Organisation for Economic Co-operation and Development (OECD) for testing

chemicals.

» Skin Irritation/Corrosion (e.g., OECD TG 404): This test typically involves applying the
substance to the skin of laboratory animals (often rabbits) and observing for signs of
erythema (redness) and edema (swelling) over a period of time.
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e Acute Eye Irritation/Corrosion (e.g., OECD TG 405): This protocol involves applying the test

substance to the eye of an animal and observing for effects on the cornea, iris, and

conjunctiva.

e Acute Inhalation Toxicity (e.g., OECD TG 403): This type of study exposes animals to the

substance via inhalation to determine its potential to cause respiratory tract irritation and

other systemic effects.

These classifications are based on results from such animal models as per regulatory

guidelines.[4] Professionals in drug development would typically conduct their own series of in

vitro and in vivo studies to further characterize the toxicological profile of any intermediate used

in their processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and handling precautions for 4-Tert-butylbenzyl
alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294785#safety-and-handling-precautions-for-4-tert-
butylbenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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